Cas no 174187-07-6 (6,7,8,9-Tetrahydrodibenzo[b,d]furan-4-amine)

• Product Name: 6,7,8,9-Tetrahydrodibenzo[b,d]furan-4-amine
• CAS No: 174187-07-6
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 906073
• PubChem ID: 3159670
• Update Time: 2025-05-19

6,7,8,9-Tetrahydrodibenzo[b,d]furan-4-amine Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-Tetrahydrodibenzo[b,d]furan-4-amine
• 6,7,8,9-tetrahydrodibenzofuran-4-amine
• 6,7,8,9-Tetrahydro-dibenzofuran-4-ylamine
• 6,7,8,9-Tetrahydro-dibenzofuran-4-ylamin
• 6-amino-1,2,3,4-tetrahydrodibenzofuran
• 7-Amino-2,3-tetramethylenebenzofurane
• AKOS DM0117
• AKOS B022060
• ART-CHEM-BB B022060
• TIMTEC-BB SBB009598
• CHEMBRDG-BB 4013736
• Dibenzofuran-4-ylamine
• 6,7,8,9-tetrahydrodibenzo[b,d]furan-4-amine(SALTDATA: HCl)
• WVRHKNJJKUUMBS-UHFFFAOYSA-N
• DTXSID90390225
• 8-OXATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2,4,6-TETRAEN-6-AMINE
• 174187-07-6
• AKOS000303110
• CHEMBL1617654
• SCHEMBL7817025
• DB-027908
• ASINEX-REAG BAS 10152632

• MDL： MFCD04971052
• Inchi： 1S/C12H13NO/c13-10-6-3-5-9-8-4-1-2-7-11(8)14-12(9)10/h3,5-6H,1-2,4,7,13H2
• InChI Key： WVRHKNJJKUUMBS-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C2=C1CCCC2)N

Computed Properties

• Exact Mass: 187.10000
• Monoisotopic Mass: 187.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.204
• Boiling Point: 355.9°C at 760 mmHg
• Flash Point: 169°C
• Refractive Index: 1.66
• PSA: 39.16000
• LogP: 3.47500

6,7,8,9-Tetrahydrodibenzo[b,d]furan-4-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 6,7,8,9-Tetrahydrodibenzo[b,d]furan-4-amine

6,7,8,9-Tetrahydrodibenzo[b,d]furan-4-amine: A Comprehensive Overview

The compound 6,7,8,9-Tetrahydrodibenzo[b,d]furan-4-amine, also known by its CAS No. 174187-07-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydrodibenzofuran derivatives, which are known for their unique structural properties and potential applications in drug design.

Recent studies have highlighted the importance of 6,7,8,9-Tetrahydrodibenzo[b,d]furan-4-amine in the development of novel therapeutic agents. Its structure, characterized by a fused bicyclic system and an amine functional group, makes it a versatile scaffold for chemical modifications. Researchers have explored its potential as a precursor for synthesizing bioactive compounds with anti-inflammatory and antioxidant properties.

In terms of synthesis, the compound can be prepared through various routes, including intramolecular cyclization and cross-coupling reactions. These methods have been optimized to improve yield and purity, making it more accessible for large-scale production. The use of advanced catalytic systems has further enhanced the efficiency of these reactions, aligning with current trends in green chemistry.

The pharmacological profile of 6,7,8,9-Tetrahydrodibenzo[b,d]furan-4-amine is another area of active research. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in neurodegenerative diseases. For instance, it has shown promise in protecting against oxidative stress-induced neuronal damage, a hallmark of conditions such as Alzheimer's disease.

Moreover, the compound's unique electronic properties make it a candidate for applications in materials science. Its ability to act as a ligand in metal complexes has been explored for use in catalysis and sensor technologies. This dual role in both medicinal and materials chemistry underscores its versatility as a building block in modern chemical research.

In conclusion, 6,7,8,9-Tetrahydrodibenzo[b,d]furan-4-amine stands out as a multifaceted compound with significant potential across diverse scientific domains. As research continues to uncover its full range of applications, it is poised to play an increasingly important role in advancing both therapeutic development and materials innovation.